Cas no 76487-32-6 (Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-, hydrochloride (1:2))

• Product Name: Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-, hydrochloride (1:2)
• CAS No: 76487-32-6
• MF: C₂₀H₂₉Cl₂N₃O₂
• MW: 414.369163274765
• CID: 566629
• PubChem ID: 131167
• Update Time: 2025-04-19

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-, hydrochloride (1:2)
• 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]aniline dihydrochlorid e
• 74-637
• 76487-32-6
• Piperazine, 1-(3-(p-aminophenoxy)propyl)-4-(o-methoxyphenyl)-, dihydrochloride
• 1-(p-Aminophenoxy)-3-(N(sup 1)-(o-methoxyphenyl)-N(sup 4)-piperazinyl)propane 2HCl
• Compound 74-637
• Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-, dihydrochloride
• 4-{3-[4-(2-Methoxyphenyl)piperazin-1-yl]propoxy}aniline--hydrogen chloride (1/2)
• DTXSID60997861
• 1-(3-(p-Aminophenoxy)propyl)-4-(o-methoxyphenyl)piperazine dihydrochloride

• Inchi： 1S/C20H27N3O2.2ClH/c1-24-20-6-3-2-5-19(20)23-14-12-22(13-15-23)11-4-16-25-18-9-7-17(21)8-10-18;;/h2-3,5-10H,4,11-16,21H2,1H3;2*1H
• InChI Key： OSYMRDHAETZJJV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 413.16400
• Monoisotopic Mass: 413.163683
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51

Experimental Properties

• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.3°C
• PSA: 50.96000
• LogP: 5.05660

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-, hydrochloride (1:2) Security Information

• Storage Condition：Warehouse ventilation and low temperature drying